molecular formula C6H9F2NO2S B8295080 3,3-Difluoro-1-(vinylsulfonyl)pyrrolidine

3,3-Difluoro-1-(vinylsulfonyl)pyrrolidine

Cat. No.: B8295080
M. Wt: 197.21 g/mol
InChI Key: FUPYSFKDOCPEAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,3-Difluoro-1-(vinylsulfonyl)pyrrolidine is a useful research compound. Its molecular formula is C6H9F2NO2S and its molecular weight is 197.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H9F2NO2S

Molecular Weight

197.21 g/mol

IUPAC Name

1-ethenylsulfonyl-3,3-difluoropyrrolidine

InChI

InChI=1S/C6H9F2NO2S/c1-2-12(10,11)9-4-3-6(7,8)5-9/h2H,1,3-5H2

InChI Key

FUPYSFKDOCPEAU-UHFFFAOYSA-N

Canonical SMILES

C=CS(=O)(=O)N1CCC(C1)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3,3-difluoropyrrolidine hydrochloride (0.3 g, 2.1 mmol, Matrix) and DIEA (0.37 mL, 2.1 mmol) in MeCN (5 mL) was stirred at about 50° C. for about 30 min. The reaction was cooled to ambient temperature and concd under reduced pressure. The solid was dissolved in MeCN (2 mL) and a solution of 2-chloroethanesulfonyl chloride (0.22 mL, 2.1 mmol) in Et2O (3 mL) was added at about −78° C. and stirred for about 2 h. To the reaction mixture was added DIEA (0.6 mL, 3.4 mmol) and stirred for about 1 h. The reaction was warmed to ambient temperature and the solvent was removed under reduced pressure. The residue was partitioned between DCM (5 mL) and water (2×2 mL). The combined organic layers were dried over anhydrous MgSO4, filtered and concd under reduced pressure to give crude 3,3-difluoro-1-(vinylsulfonyl)pyrrolidine (0.11 g, 27%) which was used without further purification: LC/MS (Table 1, Method b) Rt=2.04 min; MS m/z: 198 (M+H)+.
Quantity
0.3 g
Type
reactant
Reaction Step One
Name
Quantity
0.37 mL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.22 mL
Type
reactant
Reaction Step Two
Name
Quantity
3 mL
Type
solvent
Reaction Step Two
Name
Quantity
0.6 mL
Type
reactant
Reaction Step Three
Name
Quantity
2 mL
Type
solvent
Reaction Step Four

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